Cas no 1911653-45-6 (Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate)

• Product Name: Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate
• CAS No: 1911653-45-6
• MF: C₁₆H₂₅ClO₃Si
• MW: 328.906405210495
• CID: 5071266
• PubChem ID: 139036162
• Update Time: 2025-10-29

Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate
• methyl 5-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-2-chlorobenzoate
• 1911653-45-6
• Benzoic acid, 2-chloro-5-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-, methyl ester
• CS-0103006
• E81230

• Inchi： 1S/C16H25ClO3Si/c1-16(2,3)21(5,6)20-10-9-12-7-8-14(17)13(11-12)15(18)19-4/h7-8,11H,9-10H2,1-6H3
• InChI Key： DCRDWSIUNFHTHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)CCO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 328.1261489 g/mol
• Monoisotopic Mass: 328.1261489 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• Molecular Weight: 328.90

Additional information on Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate

Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate: A Comprehensive Overview

The compound with CAS No. 1911653-45-6, commonly referred to as Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical processes. The tert-butyldimethylsilyl (TBDMS) group, a protecting group widely used in organic synthesis, plays a pivotal role in stabilizing the molecule during reactions. The chlorobenzoate moiety further enhances its reactivity and versatility, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of TBDMS-protected compounds in the synthesis of bioactive molecules. For instance, researchers have utilized Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate as a key intermediate in the construction of heterocyclic frameworks, which are crucial in drug discovery. The stability of the TBDMS group under mild reaction conditions allows for precise control over the reaction pathways, ensuring high yields and purity of the final products.

In addition to its role in organic synthesis, this compound has found applications in materials science. The chlorobenzoate group exhibits interesting electronic properties, making it a candidate for use in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how such groups can be incorporated into polymeric materials to enhance their thermal stability and mechanical properties.

The synthesis of Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate involves a multi-step process that combines nucleophilic substitution and silylation reactions. The use of TBDMS as a protecting group ensures that the hydroxyl functionality remains intact during subsequent transformations. This approach not only simplifies the synthetic route but also minimizes side reactions, which is critical for maintaining the integrity of the molecule.

From an environmental standpoint, researchers have been exploring greener synthetic methods to produce this compound. By employing catalytic systems and sustainable solvents, the overall carbon footprint of its production can be significantly reduced. These efforts align with global initiatives to promote eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, Methyl 5-(2-((tert-butyldimethylsilyl)oxy)ethyl)-2-chlorobenzoate (CAS No. 1911653-45-6) stands out as a versatile and valuable compound in contemporary chemistry. Its unique structure, enabled by the TBDMS protecting group and chlorobenzoate functionality, positions it as an essential building block in both academic research and industrial applications. As ongoing research continues to uncover new applications and improved synthetic methods, this compound is poised to play an even more prominent role in shaping the future of organic chemistry.